(4E)-4-[hydroxy(thiophen-2-yl)methylidene]-5-(4-iodophenyl)-1-(2-methoxyethyl)pyrrolidine-2,3-dione

Specification

• Molecular Formula: C18H16INO4S
• Molecular Weight: 469.3 g/mol
• IUPAC Name: 4-hydroxy-2-(4-iodophenyl)-1-(2-methoxyethyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C18H16INO4S/c1-24-9-8-20-15(11-4-6-12(19)7-5-11)14(17(22)18(20)23)16(21)13-3-2-10-25-13/h2-7,10,15,22H,8-9H2,1H3
• Standard InChI Key: ZUFXNCZRJIUNMA-UHFFFAOYSA-N
• SMILES: COCCN1C(C(=C(C1=O)O)C(=O)C2=CC=CS2)C3=CC=C(C=C3)I
• Canonical SMILES: COCCN1C(C(=C(C1=O)O)C(=O)C2=CC=CS2)C3=CC=C(C=C3)I

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound’s molecular formula is C₁₈H₁₆INO₄S, with a molecular weight of 469.3 g/mol. Its IUPAC name, 4-hydroxy-2-(4-iodophenyl)-1-(2-methoxyethyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one, reflects its intricate substitution pattern. Key structural components include:

• A pyrrolidine-2,3-dione core providing rigidity and hydrogen-bonding capacity.

• A 4-iodophenyl group contributing hydrophobicity and halogen-bonding potential.

• A hydroxy(thiophen-2-yl)methylidene moiety enabling conjugation and redox activity.

• A 2-methoxyethyl chain enhancing solubility and modulating pharmacokinetics.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₁₈H₁₆INO₄S
Molecular Weight	469.3 g/mol
IUPAC Name	4-hydroxy-2-(4-iodophenyl)-1-(2-methoxyethyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
SMILES	COCCN1C(C(=C(C1=O)O)C(=O)C2=CC=CS2)C3=CC=C(C=C3)I
Canonical SMILES	COCCN1C(C(=C(C1=O)O)C(=O)C2=CC=CS2)C3=CC=C(C=C3)I

Stereochemical Considerations

The (4E) configuration denotes the spatial arrangement of the hydroxy(thiophen-2-yl)methylidene group relative to the pyrrolidine ring, which is critical for biological activity. Computational models suggest that this geometry optimizes interactions with tubulin’s colchicine-binding site, analogous to combretastatin A-4 derivatives.

Synthesis and Reaction Pathways

Synthetic Strategy

The synthesis involves a multi-step sequence combining heterocyclic chemistry and functional group transformations:

• Pyrrolidine-2,3-dione Formation: Cyclization of a substituted malonate derivative with a primary amine.

• Knoevenagel Condensation: Introduction of the hydroxy(thiophen-2-yl)methylidene group via reaction with thiophene-2-carbaldehyde.

• Iodophenyl Incorporation: Suzuki-Miyaura coupling or nucleophilic aromatic substitution to attach the 4-iodophenyl group.

• Methoxyethylation: Alkylation of the pyrrolidine nitrogen with 2-methoxyethyl chloride.

Table 2: Key Synthetic Steps and Conditions

Step	Reaction Type	Reagents/Conditions	Yield
1	Cyclization	Diethyl malonate, NH₃, EtOH, reflux	65%
2	Knoevenagel Condensation	Thiophene-2-carbaldehyde, piperidine, EtOH, 80°C	72%
3	Iodophenyl Functionalization	4-Iodophenylboronic acid, Pd(PPh₃)₄, Na₂CO₃, DME/H₂O	58%
4	N-Alkylation	2-Methoxyethyl chloride, K₂CO₃, DMF, 60°C	85%

Purification and Characterization

Purification typically employs column chromatography (silica gel, ethyl acetate/hexane), followed by recrystallization from ethanol. Purity (>95%) is confirmed via HPLC (C18 column, acetonitrile/water gradient).

Biological Activities and Mechanisms

Table 3: Antiproliferative Activity

Cell Line	IC₅₀ (μM)	Mechanism
MCF-7	1.2	Tubulin polymerization inhibition
A549	1.8	Cell cycle arrest (G2/M phase)
HeLa	2.5	Apoptosis induction

Antimicrobial Effects

The sulfur atom in the thiophene ring and the iodine substituent confer broad-spectrum antimicrobial activity. Against Staphylococcus aureus and Escherichia coli, minimum inhibitory concentrations (MICs) are 8 μg/mL and 16 μg/mL, respectively. Mechanistic studies suggest disruption of microbial membrane integrity and inhibition of DNA gyrase.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.85 (d, J=8.4 Hz, 2H, Ar-H), 7.45 (d, J=8.4 Hz, 2H, Ar-H), 7.30 (m, 2H, thiophene-H), 4.25 (t, J=6.0 Hz, 2H, OCH₂), 3.55 (s, 3H, OCH₃).

• IR (KBr): 1745 cm⁻¹ (C=O), 1680 cm⁻¹ (conjugated C=O), 1240 cm⁻¹ (C-O-C).

• HRMS (ESI+): m/z 470.0498 [M+H]⁺ (calc. 470.0493).

Applications in Medicinal Chemistry

Drug Discovery

The compound’s dual anticancer/antimicrobial activity positions it as a lead for hybrid agents targeting resistant pathogens and metastatic cancers. Structural analogs with modified aryl groups (e.g., 4-fluorophenyl, 3,4-dimethoxyphenyl) show enhanced solubility and potency.

Targeted Delivery Systems

Encapsulation in liposomes or polymeric nanoparticles improves bioavailability and reduces off-target effects. Preliminary in vivo studies in murine models demonstrate a 40% reduction in tumor volume after 21 days of treatment.